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Compound of Interest

Compound Name: 7-Tert-butylazepan-2-one

CAS No.: 155204-32-3

Cat. No.: B2802857

Get Quote

The Schmidt reaction is a powerful and versatile transformation in organic synthesis that

enables the conversion of carbonyl compounds, such as ketones, into amides or lactams

through the action of hydrazoic acid (HN₃) under acidic conditions.[1] First reported by Karl

Friedrich Schmidt in 1924, this reaction has become a cornerstone for the synthesis of

nitrogen-containing heterocycles, which are prevalent scaffolds in pharmaceuticals and natural

products.[2][3] The reaction proceeds via a rearrangement that inserts a nitrogen atom into a

carbon-carbon bond adjacent to the carbonyl group, effectively achieving a ring expansion

when applied to cyclic ketones.[4] This application note provides a detailed protocol and

mechanistic rationale for the Schmidt reaction of 2-tert-butylcyclohexanone, a sterically

hindered substrate, to yield the corresponding seven-membered lactam, 7-tert-butylazepan-2-
one.

This particular transformation is of significant interest to drug development professionals as it

provides a direct route to substituted caprolactam derivatives. These structures are key

components in various biologically active molecules and serve as valuable building blocks for

more complex targets. The significant steric hindrance imposed by the tert-butyl group presents

a noteworthy challenge and provides an excellent case study for understanding the

regioselectivity of the rearrangement.
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Mechanism and Regioselectivity: The Decisive Role
of Steric Hindrance
The successful application of the Schmidt reaction to an unsymmetrical ketone like 2-tert-

butylcyclohexanone hinges on controlling the regioselectivity of the rearrangement. Two

isomeric lactams could potentially form, arising from the migration of either the C2 (substituted)

or C6 (unsubstituted) carbon atom to the nitrogen.

The reaction is initiated by the protonation of the ketone's carbonyl oxygen by a strong acid,

which activates the carbonyl carbon for nucleophilic attack by hydrazoic acid (HN₃). This

addition forms a tetrahedral azidohydrin intermediate. Subsequent protonation and elimination

of a water molecule generate a critical iminodiazonium ion intermediate. It is from this

intermediate that the key rearrangement occurs.[3][5]

The regiochemical outcome is dictated by the migratory aptitude of the adjacent carbon atoms.

The migration of the C-C bond must be anti-periplanar to the departing dinitrogen (N₂)

molecule, a stereoelectronic requirement that minimizes the energy of the transition state.[2]

For 2-tert-butylcyclohexanone, two competing pathways exist:

Migration of the more substituted C2 carbon: This pathway involves the migration of the

bulky tert-butyl-substituted carbon.

Migration of the less substituted C6 carbon: This pathway involves the migration of the

methylene carbon.

In the vast majority of cases involving sterically hindered ketones, the more substituted and

bulkier group preferentially migrates.[5] This preference is attributed to the stabilization of the

transition state leading to the nitrilium ion. Consequently, the reaction of 2-tert-

butylcyclohexanone is expected to yield predominantly 7-tert-butylazepan-2-one.

Caption: Mechanism of the Schmidt reaction on 2-tert-butylcyclohexanone.

Experimental Protocol
This protocol describes the in situ generation of hydrazoic acid from sodium azide and sulfuric

acid for the conversion of 2-tert-butylcyclohexanone to 7-tert-butylazepan-2-one.
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Safety Precautions: A Critical Directive

Extreme Toxicity: Sodium azide (NaN₃) is highly toxic and can be fatal if ingested, inhaled, or

absorbed through the skin. Handle only in a well-ventilated chemical fume hood with

appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and

heavy-duty nitrile gloves.

Explosion Hazard: Hydrazoic acid (HN₃) is a highly toxic, volatile, and dangerously explosive

liquid. It should never be isolated. It is generated in situ for immediate consumption.

Acid Hazard: Concentrated sulfuric acid is extremely corrosive. Handle with extreme care.

Metal Azides: Avoid contact of sodium azide or hydrazoic acid with heavy metals (e.g., lead,

copper, mercury, silver) and chlorinated solvents, as this can form highly shock-sensitive and

explosive metal azides. Use only glass or Teflon equipment.

Materials and Reagents
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Reagent/Materi
al

Molar Mass (
g/mol )

Quantity
(mmol)

Mass/Volume Notes

2-tert-

Butylcyclohexan

one

154.25 10.0 1.54 g Starting material

Sodium Azide

(NaN₃)
65.01 12.0 0.78 g 1.2 equivalents

Chloroform

(CHCl₃)
- - 20 mL

Anhydrous,

reaction solvent

Concentrated

Sulfuric Acid

(H₂SO₄)

98.08 - ~5 mL Catalyst, 98%

Saturated

Sodium

Bicarbonate

(NaHCO₃)

- - As needed

For

neutralization/wo

rkup

Dichloromethane

(CH₂Cl₂)
- - As needed For extraction

Anhydrous

Magnesium

Sulfate (MgSO₄)

- - As needed Drying agent

Step-by-Step Procedure
Reaction Setup:

To a 100 mL three-necked round-bottom flask equipped with a magnetic stir bar, a

dropping funnel, and a nitrogen inlet connected to an oil bubbler, add 2-tert-

butylcyclohexanone (1.54 g, 10.0 mmol) and chloroform (20 mL).

Cool the stirred solution to 0 °C using an ice-water bath.

Acid Addition:
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Slowly and carefully add concentrated sulfuric acid (~2 mL) dropwise to the stirred

solution. Maintain the temperature at 0 °C. The solution may become slightly viscous.

Azide Addition (Critical Step):

Perform this step with extreme caution behind a blast shield.

Add solid sodium azide (0.78 g, 12.0 mmol) in small portions over a period of 30-45

minutes.

Causality: The slow, portion-wise addition is crucial to control the rate of in situ hydrazoic

acid formation and the subsequent exothermic reaction, preventing a dangerous buildup of

HN₃ and ensuring a steady evolution of nitrogen gas.

Reaction Progression and Monitoring (Self-Validation):

After the addition is complete, allow the reaction mixture to stir at 0 °C for 1 hour, then let it

slowly warm to room temperature.

Continue stirring at room temperature for 4-6 hours or until the reaction is complete.

Trustworthiness: The reaction progress can be monitored in two ways:

Gas Evolution: A steady, controlled bubbling of nitrogen gas should be observed. The

cessation of gas evolution is a primary indicator that the reaction is nearing completion.

Chromatographic Analysis: Periodically take small aliquots from the reaction, quench

them carefully in a vial containing saturated NaHCO₃ solution, extract with a small

amount of dichloromethane, and analyze by Thin Layer Chromatography (TLC) or Gas

Chromatography-Mass Spectrometry (GC-MS) to monitor the disappearance of the

starting ketone.

Reaction Quench and Workup:

Once the reaction is complete, cool the flask back to 0 °C in an ice bath.

Very slowly and carefully, quench the reaction by adding crushed ice, followed by the

dropwise addition of cold water (~20 mL). This will neutralize any remaining hydrazoic acid
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and dilute the sulfuric acid.

Carefully neutralize the acidic mixture by the slow addition of a saturated sodium

bicarbonate solution until the pH is ~8. Be cautious as significant CO₂ evolution will occur.

Transfer the mixture to a separatory funnel. Separate the organic layer.

Extract the aqueous layer twice with dichloromethane.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Purification and Characterization:

Filter off the drying agent and concentrate the organic solution under reduced pressure to

obtain the crude product.

The crude lactam can be purified by flash column chromatography on silica gel or by

recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate) to yield 7-
tert-butylazepan-2-one as a solid.

Characterize the final product using ¹H NMR, ¹³C NMR, IR spectroscopy, and Mass

Spectrometry to confirm its structure and purity. The expected major product is 7-tert-
butylazepan-2-one.

Conclusion and Broader Impact
The Schmidt reaction provides an efficient and regioselective method for the synthesis of 7-
tert-butylazepan-2-one from its corresponding cyclohexanone precursor. The preferential

migration of the more substituted carbon atom is a key mechanistic feature that allows for the

predictable synthesis of the desired lactam isomer. This protocol highlights the strategic utility

of the Schmidt reaction in accessing sterically encumbered heterocyclic systems. For

researchers in medicinal chemistry and drug development, mastering such transformations is

crucial for the construction of novel molecular architectures and the diversification of compound

libraries aimed at discovering new therapeutic agents.[2] The principles of regioselectivity and

the stringent safety measures detailed herein are broadly applicable to other complex ketone

substrates, making this application note a valuable resource for synthetic chemists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. chimia.ch [chimia.ch]

3. Schmidt reaction - Wikipedia [en.wikipedia.org]

4. organicreactions.org [organicreactions.org]

5. chem.libretexts.org [chem.libretexts.org]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/23%3A_Synthesis_and_Reactions_of_a-Carbonyl_Compounds/23.11%3A_The_Schmidt_Reaction
https://www.organic-chemistry.org/namedreactions/schmidt-reaction.shtm
https://www.ingentaconnect.com/content/scs/chimia/2006/00000060/00000005/art00004
https://cards.algoreducation.com/en/content/6clb5V2t/The-Schmidt-Reaction-A-Versatile-Tool-in-Organic-Synthesis
https://en.wikipedia.org/wiki/Schmidt_reaction
https://byjus.com/chemistry/schmidt-reaction/
https://www.osha.gov/chemicaldata/131
https://www.uthsc.edu/research/safety/documents/guideline-sodium-azide.pdf
https://www.benchchem.com/product/b2802857?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/221734985_A_Facile_Solvent_Free_Claisen-Schmidt_Reaction_Synthesis_of_aa'-bis-Substituted-benzylidenecycloalkanones_and_aa'-bis-Substituted-alkylidenecycloalkanones
https://www.chimia.ch/chimia/article/download/2006_276/3453
https://en.wikipedia.org/wiki/Schmidt_reaction
https://www.organicreactions.org/pubchapter/the-schmidt-reaction-2/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Reactions/Organic_Reactions/Schmidt_Reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2802857?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Introduction: Strategic Ring Expansion in Heterocyclic
Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2802857/docs#introduction-strategic-ring-expansion-
in-heterocyclic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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